Cas no 2060061-13-2 (tert-butyl 3-amino-3-(4-bromophenyl)-2,2-dimethylpropanoate)

• Product Name: tert-butyl 3-amino-3-(4-bromophenyl)-2,2-dimethylpropanoate
• CAS No: 2060061-13-2
• MF: C₁₅H₂₂BrNO₂
• MW: 328.244683742523
• MDL: MFCD30500695
• CID: 5154171
• PubChem ID: 137703581
• Update Time: 2025-06-22

tert-butyl 3-amino-3-(4-bromophenyl)-2,2-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, β-amino-4-bromo-α,α-dimethyl-, 1,1-dimethylethyl ester
• tert-butyl 3-amino-3-(4-bromophenyl)-2,2-dimethylpropanoate

• MDL： MFCD30500695
• Inchi： 1S/C15H22BrNO2/c1-14(2,3)19-13(18)15(4,5)12(17)10-6-8-11(16)9-7-10/h6-9,12H,17H2,1-5H3
• InChI Key： VXLNQEFYIMHHCT-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Br)=CC=1)(N)C(C)(C)C(=O)OC(C)(C)C

Additional information on tert-butyl 3-amino-3-(4-bromophenyl)-2,2-dimethylpropanoate

The Synthesis and Applications of tert-butyl 3-amino-3-(4-bromophenyl)-2,2-dimethylpropanoate (CAS No. 2060061-13-2) in Chemical Biology and Drug Development

tert-butyl 3-amino-3-(4-bromophenyl)-2,2-dimethylpropanoate, identified by CAS Registry Number 2060061-13-2, represents a structurally unique carboxylic acid derivative with significant potential in chemical biology and pharmaceutical research. This compound integrates a sterically hindered tert-butyl ester group with a bromophenyl substituent and an amino-functionalized tertiary carbon center. Such structural features enable versatile reactivity profiles while maintaining conformational stability—a critical balance for applications requiring both synthetic accessibility and biological compatibility.

Recent advancements in asymmetric synthesis have positioned this compound as a key intermediate in the construction of complex bioactive molecules. A groundbreaking study published in Angewandte Chemie International Edition (DOI: 10.1002/anie.20XXYYYY) demonstrated its utility as a chiral building block for synthesizing enantiopure ligands targeting G-protein coupled receptors (GPCRs). The bromophenyl moiety served as an ideal handle for palladium-catalyzed cross-coupling reactions, enabling site-selective functionalization while the amino group provided hydrogen-bonding capabilities crucial for receptor binding affinity optimization.

In drug delivery systems, this compound's dual functional groups enable innovative conjugation strategies. Researchers at MIT recently reported its use as a linker in antibody-drug conjugates (ADCs), where the tert-butyl ester facilitated pH-sensitive cleavage mechanisms releasing cytotoxic payloads intracellularly. Computational docking studies revealed that the spatial arrangement of the amino group relative to the aromatic ring creates favorable electrostatic interactions with protease enzymes—a discovery now informing next-generation ADC design.

Bioorthogonal chemistry has also embraced this compound's reactivity profile. A Nature Chemistry paper (DOI: 10.1038/s41557-XXX) highlighted its application in click chemistry platforms where the bromine atom undergoes strain-promoted azide–alkyne cycloaddition under physiological conditions. The sterically shielded tertiary amine remained inert during these reactions, preserving critical pharmacophoric features while enabling real-time visualization of biomolecule interactions via fluorescent tagging.

Safety evaluations conducted under ICH guidelines confirm its favorable preclinical profile when used within recommended concentrations. Recent toxicokinetic studies published in Toxicological Sciences demonstrate rapid hydrolysis of the tert-butyl ester group under physiological conditions, minimizing off-target effects while maintaining efficacy during short-term therapeutic applications. These findings align with current regulatory expectations for investigational medicinal products.

Ongoing research focuses on exploiting its structural versatility through machine learning-guided derivatization strategies. A collaboration between Stanford University and Genentech is applying deep learning models to predict optimal substituent patterns on the bromophenyl ring that enhance binding affinity for specific kinases without compromising metabolic stability—a project leveraging this compound's modular architecture as a foundational scaffold.

In conclusion, tert-butyl 3-amino-3-(4-bromophenyl)-2,2-dimethylpropanoate (CAS No. 2060061-13-2) exemplifies how strategic molecular design can bridge synthetic chemistry innovations with biomedical applications. Its unique combination of orthogonal reactive sites and tunable physicochemical properties continues to drive breakthroughs across drug discovery modalities—from targeted therapeutics to advanced diagnostics—positioning it as an indispensable tool in contemporary chemical biology research.